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phenylacetamide-13C6

Cat. No.: B15558467

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-(2,6-Dichlorophenoxy)-N-

phenylacetamide, a compound of interest in pharmaceutical research and development,

primarily recognized as a related substance to the non-steroidal anti-inflammatory drug

(NSAID) Diclofenac. This document details the compound's identification, physicochemical

properties, a robust synthesis protocol, and rigorous analytical methodologies for its

characterization and quality control. The guide is structured to provide both foundational

knowledge and actionable, field-proven insights for professionals engaged in chemical

synthesis and drug development.

Compound Identification and Physicochemical
Profile
2-(2,6-Dichlorophenoxy)-N-phenylacetamide is a distinct chemical entity often encountered as

an impurity or synthetic intermediate related to Diclofenac.[1] Accurate identification is

paramount for regulatory compliance and understanding its potential impact on drug safety and

efficacy.
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Core Identifiers
The fundamental identifiers for this compound are summarized below, providing a clear basis

for its recognition and sourcing.

Identifier Value Source

CAS Number 146607-19-4 [1][2][3]

Molecular Formula C₁₄H₁₁Cl₂NO₂ [1][2]

Molecular Weight 296.15 g/mol [2]

Canonical SMILES
Clc1cccc(Cl)c1OCC(=O)Nc2cc

ccc2
[1]

InChI Key

InChI=1S/C14H11Cl2NO2/c15

-11-7-4-8-12(16)14(11)19-9-

13(18)17-10-5-2-1-3-6-10/h1-

8H,9H2,(H,17,18)

[1]

Common Synonyms Diclofenac related compound 7 [1]

Physicochemical Properties
The physical and chemical characteristics of a compound dictate its behavior in various

experimental and physiological systems. While extensive experimental data for this specific

molecule is not widely published, its properties can be predicted based on its structure and

comparison to analogous compounds.
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Property Predicted/Observed Value Notes

Physical State Crystalline solid
Expected based on similar

acetamide structures.

Melting Point
Not specified; expected to be

>100 °C

A related compound, 2-chloro-

N-(2,6-dichlorophenyl)-N-

phenylacetamide, has a

melting point of 143-144 °C.[4]

[5]

Solubility

Moderately soluble in organic

solvents (e.g., Methanol,

Acetonitrile, DMSO). Low

solubility in water.

The dichlorophenoxy and

phenyl groups impart

significant lipophilicity.

pKa Not specified
The amide proton is weakly

acidic.

Synthesis Protocol: A Two-Step Approach
The synthesis of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide can be efficiently achieved

through a two-step process involving an initial etherification followed by amidation. This

pathway is logical, scalable, and utilizes common laboratory reagents. A patent for a related

synthesis provides a foundational basis for this proposed methodology.[6]

Diagram: Synthesis Workflow
The overall process from starting materials to the purified final product is illustrated below.
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Step 1: Etherification

Step 2: Amidation

Purification

2,6-Dichlorophenol

Ethyl 2-(2,6-dichlorophenoxy)acetate

 Base (K2CO3)
 Solvent (Acetone)

 Reflux

Ethyl Chloroacetate

Crude Product

 Heat
 (e.g., Toluene)

Aniline

Recrystallization

 Solvent (e.g., Ethanol/Water)

Pure 2-(2,6-Dichlorophenoxy)
-N-phenylacetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of the target compound.

Step 1: Synthesis of Ethyl 2-(2,6-
dichlorophenoxy)acetate
Causality: This step creates the core dichlorophenoxyacetate backbone. The reaction is a

classic Williamson ether synthesis, where the phenoxide ion of 2,6-dichlorophenol acts as a
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nucleophile, attacking the electrophilic carbon of ethyl chloroacetate. Anhydrous potassium

carbonate is a suitable base for deprotonating the phenol, and acetone is an effective polar

aprotic solvent.

Methodology:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,6-

dichlorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and acetone (10 mL per

gram of phenol).

Stir the suspension at room temperature for 15 minutes.

Add ethyl chloroacetate (1.1 eq) dropwise to the mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor reaction progress by

Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Wash the filter cake with a small amount of acetone.

Evaporate the solvent from the filtrate under reduced pressure to yield the crude ethyl 2-(2,6-

dichlorophenoxy)acetate, which can be used in the next step without further purification.

Step 2: Synthesis of 2-(2,6-Dichlorophenoxy)-N-
phenylacetamide
Causality: This is a nucleophilic acyl substitution where aniline acts as the nucleophile,

attacking the carbonyl carbon of the ester intermediate. The reaction typically requires heat to

proceed at a reasonable rate and may be catalyzed by a weak acid, though it often proceeds

thermally.

Methodology:

Combine the crude ethyl 2-(2,6-dichlorophenoxy)acetate (1.0 eq) and aniline (1.2 eq) in a

suitable solvent such as toluene or xylene.
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Heat the mixture to reflux (approximately 110-140 °C, depending on the solvent) for 8-12

hours. The progress can be monitored by TLC or HPLC.

Upon completion, cool the reaction mixture. The crude product may precipitate upon cooling.

Filter the solid product and wash with a cold, non-polar solvent (e.g., hexane) to remove

unreacted aniline.

Purification: Recrystallize the crude solid from a suitable solvent system, such as

ethanol/water or ethyl acetate/hexane, to yield the pure 2-(2,6-Dichlorophenoxy)-N-

phenylacetamide as a crystalline solid.

Analytical Characterization and Quality Control
A self-validating protocol for quality control is essential to confirm the identity and purity of the

synthesized compound. A combination of High-Performance Liquid Chromatography (HPLC)

with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) provides a robust

analytical workflow.

Diagram: Analytical QC Workflow

Purity Analysis (HPLC-UV)

Identity Confirmation (GC-MS)Synthesized Product

Dissolve in Mobile Phase

Dissolve in Volatile Solvent

Inject on C18 Column UV Detection Purity (%)

Inject into GC Mass Spectrometry Mass Spectrum Match

Click to download full resolution via product page

Caption: Dual-pathway workflow for analytical quality control.

HPLC-UV Method for Purity Assessment
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Rationale: HPLC-UV is the industry standard for determining the purity of non-volatile organic

compounds. A reverse-phase C18 column provides excellent separation for moderately polar

compounds like the target molecule. The method is adapted from established procedures for

analyzing related chemical structures.[7]

Parameter Recommended Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Isocratic: 70:30 (v/v) Acetonitrile:Water with

0.1% Formic Acid

Flow Rate 1.0 mL/min

Detection UV at 220 nm and 275 nm

Injection Volume 10 µL

Column Temp. 30 °C

Sample Prep. 1 mg/mL in mobile phase

Trustworthiness: The system's suitability is verified by injecting a standard to check for peak

shape, retention time, and detector response. Purity is calculated based on the area

percentage of the main peak relative to all other peaks in the chromatogram.

GC-MS Method for Identity Confirmation
Rationale: GC-MS provides definitive structural confirmation by analyzing the compound's

mass fragmentation pattern. This technique is complementary to HPLC, confirming molecular

weight and providing structural information. The methodology is informed by EPA methods for

similar chlorinated aromatic compounds.[8]
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Parameter Recommended Condition

Column
DB-5MS (or equivalent), 30 m x 0.25 mm i.d.,

0.25 µm film

Carrier Gas Helium, constant flow ~1.2 mL/min

Oven Program
Start at 100 °C, hold for 1 min, ramp to 300 °C

at 20 °C/min, hold for 5 min

Injection Mode Splitless

MS Mode Electron Impact (EI), 70 eV

Scan Range 50-400 m/z

Sample Prep. 1 mg/mL in Ethyl Acetate

Trustworthiness: Identity is confirmed by matching the acquired mass spectrum with a

theoretical fragmentation pattern or a reference spectrum. Key expected fragments would

include the molecular ion (M⁺) at m/z 295/297/299 (due to chlorine isotopes) and fragments

corresponding to the dichlorophenoxy and N-phenylacetamide moieties.

Biological Context and Significance
The primary significance of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide in drug development

stems from its classification as "Diclofenac related compound 7".[1] This relationship implies

that it may arise during the synthesis of Diclofenac or be a degradation product. Its presence in

a drug substance must be monitored and controlled to meet regulatory limits for impurities.

While direct biological activity data for this specific compound is scarce, the 2,6-

dichlorophenoxy moiety is a key structural feature in molecules with diverse biological effects.

For example, 2,4-Dichlorophenoxyacetic acid (2,4-D) is a well-known synthetic auxin and

herbicide, demonstrating that the dichlorophenoxy group can interact with biological systems.

[9][10] Therefore, understanding the synthesis and analytical control of this compound is crucial

for ensuring the purity and safety of related pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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